Cas no 1319255-87-2 (2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]propan-2-ol)

• Product Name: 2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]propan-2-ol
• CAS No: 1319255-87-2
• MF: C₁₃H₂₁BN₂O₃
• MW: 264.128443479538
• MDL: MFCD18733434
• CID: 2086603
• PubChem ID: 66520340
• Update Time: 2025-08-05

2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]propan-2-ol
• 2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]propan-2-ol
• JBKQHCAUZJBAND-UHFFFAOYSA-N
• SY236130
• 1319255-87-2
• DB-323656
• 2-(1-HYDROXY-1-METHYLETHYL)PYRIMIDINE-5-BORONIC ACID PINACOL ESTER
• EN300-4698442
• 2-(2-Hydroxy-2-propyl)pyrimidine-5-boronic Acid Pinacol Ester
• AKOS015942640
• 2-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)propan-2-ol
• SB15850
• P12436
• 2-Pyrimidinemethanol, alpha,alpha-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CS-0030036
• MFCD18733434
• AS-51336
• SCHEMBL10320235
• 805-064-0
• UCC25587

• MDL： MFCD18733434
• Inchi： 1S/C13H21BN2O3/c1-11(2,17)10-15-7-9(8-16-10)14-18-12(3,4)13(5,6)19-14/h7-8,17H,1-6H3
• InChI Key： JBKQHCAUZJBAND-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C(C)(C)O)N=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.1645227g/mol
• Monoisotopic Mass: 264.1645227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5Ų

Additional information on 2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]propan-2-ol

Recent Advances in the Study of 2-[5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]propan-2-ol (CAS: 1319255-87-2)

The compound 2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]propan-2-ol (CAS: 1319255-87-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative is particularly notable for its role as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents. Recent studies have focused on its synthetic utility, pharmacokinetic properties, and mechanistic insights into its biological activity.

One of the most promising aspects of this compound is its use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers have demonstrated its efficacy in forming carbon-carbon bonds, which are critical for constructing complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry highlighted its application in the synthesis of novel pyrimidine-based inhibitors targeting EGFR (Epidermal Growth Factor Receptor), a protein implicated in various cancers. The study reported that the boronate ester moiety of the compound significantly enhances the reactivity and selectivity of the cross-coupling process, leading to higher yields and purer products.

In addition to its synthetic applications, recent investigations have explored the pharmacokinetic profile of 2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]propan-2-ol. A preclinical study conducted by a team at the University of California, San Francisco, revealed that the compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. The study also noted that the compound's boronate ester group undergoes rapid hydrolysis in physiological conditions, releasing the active boronic acid species, which can then interact with biological targets.

Another area of interest is the compound's potential as a proteolysis-targeting chimera (PROTAC) warhead. PROTACs are a novel class of therapeutics that degrade target proteins rather than merely inhibiting them. A 2024 paper in ACS Chemical Biology described the incorporation of this compound into a PROTAC designed to degrade the oncogenic protein BCR-ABL. The results indicated that the boronic acid moiety facilitated the formation of a stable ternary complex with the target protein and the E3 ubiquitin ligase, leading to efficient degradation.

Despite these advancements, challenges remain in the clinical translation of compounds containing the 1319255-87-2 scaffold. Issues such as off-target effects, potential toxicity, and the need for improved delivery systems are areas of active research. However, the compound's versatility and the growing body of evidence supporting its utility suggest that it will continue to be a focal point in medicinal chemistry research.

In conclusion, 2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]propan-2-ol represents a valuable tool in the development of new therapeutic agents. Its applications in synthetic chemistry, pharmacokinetics, and targeted protein degradation highlight its multifaceted potential. Future research will likely focus on optimizing its properties and expanding its therapeutic scope, paving the way for innovative treatments in oncology and beyond.